Nimolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Nimolinone is presented in EENL. Analysis of the compounds in the EENL by mass spectrometry suggests the presence of nimbolide, 2',3'-dehydrosalannol, 6-desacetyl nimbinene, and this compound. Antiproliferative activity of nimbolide and 2',3'-dehydrosalannol in HUVECs. EENL by regulating the genes involved in cellular development and cell death functions could control cell proliferation, attenuate the stimulatory effects of VEGF, and exert antiangiogenic effects. EENL treatment could have a potential therapeutic role during cancer progression.
Scientific Research Applications
Pharmacogenetics and Drug Response
Research by the NIH Pharmacogenetics Research Network (PGRN) indicates a wide range of studies correlating drug response with genetic variation, encompassing drugs like Nimolinone used for various medical disorders. This research enhances understanding of how genetic differences influence drug efficacy and tolerance, providing a foundation for personalized medicine (Giacomini et al., 2007).
Cerebrovascular Treatment Potential
This compound has shown potential in treating cerebrovascular disorders. It's primarily studied for its ability to dilate cerebral arterioles and increase cerebral blood flow, which is crucial in managing diseases like subarachnoid hemorrhage and ischemic stroke (Langley & Sorkin, 1989).
Facilitation of Associative Learning
Studies have indicated that this compound can facilitate associative learning, particularly in aging populations. This suggests its potential use in addressing age-related learning deficits, a critical area in the field of neurology and geriatrics (Deyo, Straube & Disterhoft, 1989).
Neuroprotection in Ischemic Stroke
In animal model experiments, this compound was researched for its effectiveness in treating focal cerebral ischemia. The findings from these studies were pivotal in assessing the drug's potential in clinical settings for stroke management (Horn et al., 2001).
Drug Delivery Innovations
Recent advancements include the development of novel drug delivery systems for this compound, enhancing its efficacy and safety in clinical applications. This includes research on nanoemulsions to improve solubility and reduce adverse effects (Huang et al., 2020).
Reappraisal in Neurological Disorders
This compound is being reappraised for its broader implications in various neurological conditions. This includes exploring its mechanisms beyond vasodilation, such as its potential impact on delayed ischemic injury and other acute neurological injuries (Carlson et al., 2019).
Use in Traumatic Brain Injuries
Studies have investigated this compound's efficacy in treating traumatic brain injuries, particularly traumatic subarachnoid hemorrhage. These studies highlight its potential in reducing unfavorable outcomes in such conditions (Harders, Kakarieka & Braakman, 1996).
Properties
CAS No. |
106533-51-1 |
---|---|
Molecular Formula |
C30H42O4 |
Molecular Weight |
466.66 |
IUPAC Name |
Lanosta-7,9(11),24-trien-21-oic acid, 23-hydroxy-3-oxo-, gamma-lactone, (13alpha,14beta,17alpha,20S,23R)- |
InChI |
InChI=1S/C30H42O4/c1-17(2)14-18(31)15-19-22-16-25(34-26(19)33)30(7)21-8-9-23-27(3,4)24(32)11-12-28(23,5)20(21)10-13-29(22,30)6/h8,10,14,18-19,22-23,25,31H,9,11-13,15-16H2,1-7H3/t18-,19-,22+,23-,25?,28+,29-,30-/m0/s1 |
InChI Key |
KPAZQRBTURGWMZ-YSVYTRSJSA-N |
SMILES |
CC1(C)C(CC[C@]2(C)C3=CC[C@@]4(C)[C@]([C@@H](C(O5)=O)C[C@@H](O)/C=C(C)/C)([H])CC5[C@@](C)4C3=CC[C@@]12[H])=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Nimolinone; D9,11-Nimolinone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.